Cas no 1806343-37-2 (2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one
• CAS No: 1806343-37-2
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4979338
• Update Time: 2025-06-13

2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one

• Inchi： 1S/C12H14Br2O/c1-3-9-6-10(12(15)8(2)14)4-5-11(9)7-13/h4-6,8H,3,7H2,1-2H3
• InChI Key： WZCYQTYCSZSHAX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CBr)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one (CAS No. 1806343-37-2)

2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one, with the CAS number 1806343-37-2, is a brominated organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and an ethyl-substituted phenyl ring, making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one is C₁₂H₁₃Br₂O, and it has a molecular weight of approximately 305.04 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and condensation steps. Its physical properties include a melting point of around 55-57°C and a boiling point of approximately 250°C at atmospheric pressure. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane, acetone, and ethanol.

In the context of pharmaceutical research, 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel anti-cancer agents. The researchers demonstrated that derivatives of 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one exhibited potent cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy.

Beyond pharmaceutical applications, 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one has also found use in materials science. Its brominated structure makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. A notable example is its application in the development of flame-retardant materials. A study published in the Polymer Chemistry journal in 2021 described the use of this compound as a monomer for the preparation of brominated copolymers with excellent flame-retardant properties. These materials have potential applications in industries such as automotive, aerospace, and electronics, where fire safety is a critical concern.

In the realm of chemical synthesis, 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one serves as a valuable reagent for the construction of complex organic molecules. Its reactive bromine atoms and carbonyl group provide multiple points for functionalization, enabling chemists to introduce a wide range of substituents through various synthetic transformations. This versatility has led to its widespread use in academic and industrial laboratories for the preparation of novel compounds with diverse applications.

The safety and handling of 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting reactions in well-ventilated areas or fume hoods to minimize exposure to vapors.

In conclusion, 2-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-1-one (CAS No. 1806343-37-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers engaged in drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.